Cas no 2060032-40-6 (4-(4-amino-1H-imidazol-2-yl)benzaldehyde)

• Product Name: 4-(4-amino-1H-imidazol-2-yl)benzaldehyde
• CAS No: 2060032-40-6
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• MDL: MFCD30476667
• CID: 5153879
• PubChem ID: 125425438
• Update Time: 2025-06-20

4-(4-amino-1H-imidazol-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(5-amino-1H-imidazol-2-yl)-
• 4-(4-amino-1H-imidazol-2-yl)benzaldehyde

• MDL： MFCD30476667
• Inchi： 1S/C10H9N3O/c11-9-5-12-10(13-9)8-3-1-7(6-14)2-4-8/h1-6H,11H2,(H,12,13)
• InChI Key： GTLQYIJONIZFND-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C2NC(N)=CN=2)C=C1

Additional information on 4-(4-amino-1H-imidazol-2-yl)benzaldehyde

Introduction to 4-(4-amino-1H-imidazol-2-yl)benzaldehyde (CAS No. 2060032-40-6)

4-(4-amino-1H-imidazol-2-yl)benzaldehyde, identified by its Chemical Abstracts Service (CAS) number 2060032-40-6, is a significant compound in the realm of pharmaceutical and biochemical research. This aromatic aldehyde features a benzaldehyde moiety conjugated with a 4-amino-substituted imidazole ring, making it a versatile intermediate in the synthesis of various biologically active molecules. The unique structural configuration of this compound positions it as a valuable building block for drug discovery and development, particularly in the quest for novel therapeutic agents.

The molecular structure of 4-(4-amino-1H-imidazol-2-yl)benzaldehyde consists of a benzene ring substituted with an aldehyde group at the 4-position and an imidazole ring linked at the 2-position of the benzene via an amino group. This arrangement imparts distinct chemical and biological properties, including potential interactions with biological targets such as enzymes and receptors. The presence of both the aldehyde and amino functional groups allows for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of imidazole-based compounds due to their wide range of biological activities. 4-(4-amino-1H-imidazol-2-yl)benzaldehyde has emerged as a promising scaffold for developing new drugs, particularly in the areas of antimicrobial, anti-inflammatory, and anticancer therapies. Its ability to serve as a precursor for more sophisticated molecules has made it a focal point in medicinal chemistry research.

One of the most compelling aspects of 4-(4-amino-1H-imidazol-2-yl)benzaldehyde is its role in the synthesis of imidazol-based drugs that exhibit potent activity against various diseases. For instance, imidazole derivatives have shown promise in treating fungal infections by targeting fungal-specific enzymes. The aldehyde group in 4-(4-amino-1H-imidazol-2-yl)benzaldehyde can be readily converted into other functional groups, such as amides or esters, which can enhance drug solubility and bioavailability. This flexibility makes it an indispensable tool for medicinal chemists seeking to design novel therapeutics.

Recent studies have highlighted the importance of 4-(4-amino-1H-imidazol-2-yl)benzaldehyde in developing kinase inhibitors, which are critical in cancer treatment. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By designing molecules that specifically inhibit aberrant kinase activity, researchers aim to develop more effective anticancer drugs. The structural features of 4-(4-amino-1H-imidazol-2-yl)benzaldehyde make it an ideal candidate for such applications, as it can be modified to target specific kinase domains.

The synthesis of 4-(4-amino-1H-imidazol-2-yl)benzaldehyde typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted benzaldehydes and imidazole derivatives, followed by functional group transformations to introduce the desired amino group at the 4-position of the imidazole ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

The biological activity of 4-(4-amino-1H-imidazol-2-yl)benzaldehyde has been extensively studied in various preclinical models. Research has demonstrated its potential as an antimicrobial agent by interfering with bacterial cell wall synthesis and disrupting fungal cell membranes. Additionally, its anti-inflammatory properties have been observed in vitro, suggesting its utility in developing treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 4-(4-amino-1H-imidazol-2-yl)benzaldehyde (CAS No. 2060032-40-6) is a multifaceted compound with significant applications in pharmaceutical research. Its unique structural features and functional groups make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in drug development efforts worldwide.